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Compound of Interest

Compound Name: Guanylurea phosphate

Cat. No.: B3028872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the flame retardant mechanism of

guanylurea phosphate (GUP). It delves into the chemical and physical processes that impart

flame retardancy to various materials, supported by experimental data and detailed

methodologies.

Introduction to Guanylurea Phosphate as a Flame
Retardant
Guanylurea phosphate (GUP) is a halogen-free, nitrogen-phosphorus-based flame retardant

that has garnered significant interest due to its effectiveness in a variety of materials,

particularly cellulosic substrates like wood and cotton. Its mechanism of action is multifaceted,

involving processes in both the condensed (solid) and gas phases during combustion. GUP's

efficacy can be further enhanced through synergistic combinations with other flame retardants,

such as boric acid.

Synthesis of Guanylurea Phosphate
The primary industrial synthesis of guanylurea phosphate involves the reaction of

dicyandiamide with phosphoric acid in an aqueous solution.[1] This method is favored for its

simplicity and high yield.
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Experimental Protocol: Synthesis of Guanylurea
Phosphate
Materials:

Dicyandiamide

Phosphoric acid (85%)

Purified water

Procedure:

Dicyandiamide and purified water are mixed in a reactor with a mass ratio of approximately

1:2 to 1:4.[2]

The mixture is heated to between 80°C and 100°C with continuous stirring until the

dicyandiamide is completely dissolved.[2]

Phosphoric acid is then slowly added dropwise to the solution. The molar ratio of

dicyandiamide to phosphoric acid is typically maintained between 0.8:1 and 1.3:1.[1]

The reaction temperature is maintained for a period of time, typically around 8 hours, to

ensure the reaction goes to completion.[2]

The solution is then cooled to below 20°C to allow for the crystallization of guanylurea
phosphate.[2]

The resulting crystals are separated by centrifugation, washed with ethanol, and then dried

to yield the final product.[2]

Flame Retardant Mechanism
The flame retardant action of GUP is a complex process that occurs upon heating, involving

thermal decomposition and subsequent interactions with the combustible material. This

mechanism can be broadly categorized into condensed phase and gas phase actions.
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Thermal Decomposition of Guanylurea Phosphate
Thermogravimetric analysis (TGA) shows that GUP is stable up to approximately 200°C. Above

this temperature, it undergoes a multi-stage decomposition process. The initial decomposition

involves the cleavage of the phosphate and urea groups, leading to the formation of several

key products that contribute to its flame retardancy.

Condensed Phase Mechanism
In the condensed phase, GUP's primary role is to promote the formation of a protective char

layer on the surface of the material. This char layer acts as a physical barrier, insulating the

underlying material from the heat of the flame and limiting the release of flammable volatile

compounds.

The key steps in the condensed phase mechanism are:

Formation of Polyphosphoric Acid: Upon heating, the phosphate groups in GUP polymerize

to form polyphosphoric acid.

Dehydration and Carbonization: Polyphosphoric acid is a strong dehydrating agent. It

catalyzes the dehydration of cellulosic materials, promoting the removal of water and

accelerating the formation of a stable carbonaceous char.[3]

Formation of a Protective Layer: The resulting char layer is often dense and compact,

effectively shielding the substrate from further combustion.[4] The presence of phosphorus in

the char can also form a glassy, protective film of polyphosphate, further restricting oxygen

access.[4]

Gas Phase Mechanism
In the gas phase, the decomposition of GUP releases non-combustible gases that dilute the

flammable volatiles and oxygen in the surrounding atmosphere, thereby inhibiting the

combustion process.

The key aspects of the gas phase mechanism are:

Release of Non-Combustible Gases: The decomposition of the guanylurea portion of the

molecule releases inert gases such as ammonia (NH₃) and carbon dioxide (CO₂). These
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gases dilute the fuel and oxygen concentration in the flame, reducing the combustion

efficiency.[5]

Radical Scavenging: Phosphorus-containing radicals (such as PO•) can be released into the

gas phase. These radicals can act as scavengers, terminating the chain reactions of highly

reactive H• and OH• radicals that are essential for sustained combustion.[4]
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Experimental Evaluation of Flame Retardancy
The flame retardant properties of GUP are typically evaluated using a variety of analytical

techniques.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature. It is used to

determine the thermal stability and decomposition profile of GUP and GUP-treated materials.

Experimental Protocol: Thermogravimetric Analysis

Instrument: A thermogravimetric analyzer.

Sample: 5-10 mg of GUP powder or finely ground GUP-treated material.

Crucible: Alumina or platinum crucible.

Atmosphere: Typically nitrogen or air, with a flow rate of 20-50 mL/min.

Heating Program: A linear heating rate, commonly 10°C/min or 20°C/min, from room

temperature to 600-800°C.

Data Collected: Mass loss versus temperature (TGA curve) and the derivative of mass loss

versus temperature (DTG curve).

Cone Calorimetry
Cone calorimetry is one of the most important bench-scale tests for evaluating the fire behavior

of materials. It measures parameters such as the heat release rate (HRR), time to ignition

(TTI), and total heat released (THR).

Experimental Protocol: Cone Calorimetry

Instrument: A cone calorimeter according to ISO 5660 or ASTM E1354 standards.

Sample: 100 mm x 100 mm x (thickness of material) specimens.
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Heat Flux: Samples are exposed to a constant external heat flux, typically 35 kW/m² or 50

kW/m².[6]

Orientation: Samples are usually tested in the horizontal orientation.

Data Collected: Heat release rate (HRR), peak heat release rate (pHRR), total heat release

(THR), time to ignition (TTI), mass loss rate (MLR), and smoke production rate (SPR).[6][7]
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Data Presentation
The following tables summarize quantitative data from studies on GUP-treated materials.

Table 1: Cone Calorimetry Data for Wood Treated with Guanylurea Phosphate

Treatment
pHRR
(kW/m²)

THR
(MJ/m²)

TTI (s)
Char Yield
(%)

Reference

Untreated

Pine
454.8 - - - [4]

Furfurylated

Pine + GUP
264.9 - - - [4]

Untreated

Wood
- 115.3 - 16.4 [6]

GUP Treated

Wood
- 59.0 - 21.8 [6]

Table 2: Synergistic Effect of GUP and Boric Acid (BA) on Wood

Treatment pHRR (kW/m²) THR (MJ/m²) Mass Loss (%) Reference

Untreated Wood 250 70 85 [3]

GUP 200 55 80 [3]

Boric Acid 190 60 78 [3]

GUP + Boric

Acid
150 40 70 [3]

Advanced Analytical Techniques
To further elucidate the flame retardant mechanism of GUP, advanced analytical techniques are

employed to analyze the composition of the char residue and the evolved gases.

Fourier Transform Infrared (FTIR) Spectroscopy
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FTIR spectroscopy is used to identify the functional groups present in the char residue. This

analysis helps to understand the chemical changes that occur in the material during

combustion and the role of GUP in promoting char formation. For instance, FTIR spectra of the

char from GUP-treated wood show characteristic peaks corresponding to aromatic C=C bonds

and P-O-C linkages, confirming the formation of a stable, cross-linked char structure.[4]

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS)
Py-GC-MS is a powerful technique for identifying the volatile products released during the

thermal decomposition of a material. By analyzing the pyrolysis products of GUP-treated

materials, researchers can gain insights into the gas-phase flame retardant mechanism and

identify the specific non-combustible gases and radical scavengers that are released.

Synergistic Effects
The flame retardant efficacy of GUP can be significantly enhanced by combining it with other

flame retardants, most notably boric acid.

GUP and Boric Acid Synergy
The synergistic effect between GUP and boric acid arises from their complementary flame

retardant actions. GUP primarily acts as a charring agent, accelerating the dehydration and

carbonization of the substrate.[3] Boric acid, on the other hand, melts at a lower temperature

and forms a glassy layer of boron trioxide (B₂O₃) on the surface of the material.[8] This glassy

layer provides an additional protective barrier and can also promote char formation. The

combination of these two mechanisms leads to a more robust and effective char layer, resulting

in a significant reduction in flammability.[3]
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Conclusion
Guanylurea phosphate is an effective halogen-free flame retardant that operates through a

combination of condensed and gas phase mechanisms. Its ability to promote char formation,
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release non-combustible gases, and potentially scavenge flame-propagating radicals makes it

a valuable tool in improving the fire safety of various materials. The detailed understanding of

its mechanism, supported by robust experimental data, is crucial for the development of

advanced and environmentally friendly flame retardant solutions. The synergistic effects

observed with compounds like boric acid further highlight the potential for creating highly

effective and tailored flame retardant systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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